Cas no 1804100-65-9 (1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one
• CAS No: 1804100-65-9
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4792204
• Update Time: 2025-05-24

1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7BrClNO3/c1-5(13)8(10)6-3-2-4-7(9(6)11)12(14)15/h2-4,8H,1H3
• InChI Key： WPAUNFGDPYCBAJ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one

Introduction to 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one (CAS No. 1804100-65-9)

1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1804100-65-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a bromo-substituted propanone core with a chloro-nitrophenyl group, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The structural framework of 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one consists of a ketone functional group at the second carbon of a propanediol backbone, with a bromine atom at the first carbon and a phenyl ring substituted with chlorine and nitro groups at the 2-position. This unique arrangement imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and chlorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from aromatic systems. The nitro group in 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one not only contributes to its electronic properties but also serves as a handle for further functionalization through reduction or diazotization reactions. These transformations are crucial for generating amine or azide derivatives, which are widely used in drug discovery and material science.

One of the most compelling aspects of 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one is its role as a precursor in the synthesis of biologically active compounds. For instance, researchers have leveraged this molecule to develop novel inhibitors targeting enzyme pathways implicated in inflammatory diseases and cancer. The chloro-nitrophenyl moiety, in particular, has been found to exhibit inhibitory activity against certain kinases and proteases, making it a promising scaffold for therapeutic intervention.

The synthesis of 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one typically involves multi-step organic transformations starting from readily available aromatic precursors. A common route involves the bromination of an appropriate ketone intermediate followed by nitration and chlorination of the phenyl ring. These steps highlight the compound's utility as a building block in medicinal chemistry, where efficient synthetic methodologies are essential for rapid drug development.

Recent advancements in green chemistry have also influenced the synthesis of 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one. Researchers are exploring catalytic systems that minimize waste and energy consumption while maintaining high yields. For example, transition metal-catalyzed reactions under mild conditions have been optimized to achieve selective functionalization without harsh reagents. Such innovations align with global efforts to promote sustainable chemical practices.

The pharmacological potential of derivatives of 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one has been further explored through computational modeling and high-throughput screening. Virtual screening techniques have identified lead compounds with enhanced binding affinity to target proteins, suggesting their suitability for further optimization into drug candidates. These computational approaches complement traditional wet-lab experiments, accelerating the discovery process.

In conclusion, 1-Bromo-1-(2-chloro-3-nitrophenyl)propan-2-one (CAS No. 1804100-65-9) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain at the forefront of chemical innovation.